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Introduction

The accurate determination of the concentration of volumetric solutions is a cornerstone of
analytical chemistry, with critical applications in pharmaceutical analysis and drug development.
Potassium permanganate (KMnQOa) is a powerful oxidizing agent and a common titrant;
however, its solutions are not considered primary standards due to their tendency to
decompose in the presence of light and organic matter. Therefore, it is imperative to
standardize KMnOa solutions against a primary standard. Potassium hydrogen oxalate
(KHC20a) is an excellent choice for a primary standard due to its high purity, stability, and high
molecular weight.

This application note provides a detailed protocol for the standardization of a potassium
permanganate solution using potassium hydrogen oxalate as the primary standard. The
procedure is based on a redox titration in an acidic medium.

Principle of the Reaction
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The standardization is based on a quantitative oxidation-reduction reaction between potassium
permanganate and potassium hydrogen oxalate in the presence of sulfuric acid. In this
reaction, the permanganate ion (MnOa4™) is reduced to manganese(ll) ion (Mn2+), while the
oxalate from potassium hydrogen oxalate is oxidized to carbon dioxide (CO3z). The reaction is
carried out in a heated acidic solution to ensure a quantitative and rapid reaction. Potassium
permanganate also serves as a self-indicator, as the first excess drop of MnO4~ imparts a
permanent pink color to the solution, signaling the endpoint of the titration.[1][2]

The balanced chemical equation for the reaction is:
2KMnOa4 + 5KHC204 + 6H2S04 — 2MnS0a4 + 3K2S04 + 10CO2 + 11H20

The stoichiometry of the reaction shows that 2 moles of potassium permanganate react with 5
moles of potassium hydrogen oxalate.

Experimental Protocols

Materials and Reagents @@

Reagent/Material Grade Supplier

Potassium Permanganate ] ]
Analytical Reagent (Specify)

(KMnO4)

Potassium Hydrogen Oxalate ] ]
Primary Standard (Specify)

(KHC204)

Sulfuric Acid (H2S0a4), ) )
Analytical Reagent (Specify)

concentrated

Deionized Water High-Purity (Specify)

Preparation of Solutions

3.2.1. Preparation of Approximately 0.1 N Potassium Permanganate Solution
» Weigh approximately 3.2 g of potassium permanganate.|[3]

¢ Dissolve the KMnOa4 in 1000 mL of deionized water in a clean glass bottle.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b091296?utm_src=pdf-body
https://www.benchchem.com/product/b091296?utm_src=pdf-body
https://www.doubtnut.com/qna/643700462
https://copharm.uobaghdad.edu.iq/wp-content/uploads/sites/6/uploads/activities%202014/lab.pdf%203/2.%20Prep.%20&%20Std.%20of%20pot.%20permangante.pdf
https://www.benchchem.com/product/b091296?utm_src=pdf-body
https://noblesciencepress.org/chapters_pdf/Dr__Kapil_Kumar_4.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Heat the solution to boiling for 1 hour to oxidize any organic matter present.

Allow the solution to stand for at least 48 hours in the dark to permit the precipitation of
manganese dioxide (MnO32).[2]

Carefully decant or filter the supernatant solution through a sintered glass funnel, avoiding
disturbance of the precipitate.

Store the solution in a clean, dark, glass-stoppered bottle.

3.2.2. Preparation of 0.1 N Potassium Hydrogen Oxalate Standard Solution

Dry the primary standard potassium hydrogen oxalate at 105-110°C for 2 hours and cool
in a desiccator.[3]

Accurately weigh approximately 6.4 g of dried potassium hydrogen oxalate (Molecular
Weight: 128.13 g/mol ).

Quantitatively transfer the weighed KHC20a4 to a 500 mL volumetric flask.
Dissolve the solid in a small amount of deionized water.

Once dissolved, dilute to the mark with deionized water.

Stopper the flask and invert it several times to ensure homogeneity.

Calculate the exact normality of the potassium hydrogen oxalate solution.

Standardization Procedure

Pipette 25.00 mL of the standard potassium hydrogen oxalate solution into a 250 mL
conical flask.

Add 10 mL of 2 M sulfuric acid to the flask to create an acidic medium.[4]
Heat the mixture to 60-70°C.[3][4]

Fill a clean, rinsed burette with the prepared potassium permanganate solution and record
the initial volume.
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« Titrate the hot potassium hydrogen oxalate solution with the potassium permanganate
solution. Add the KMnOa dropwise while constantly swirling the flask. The purple color of the
permanganate will disappear as it is consumed in the reaction.[5]

e The endpoint is reached when a single drop of the KMnOa solution produces a faint,
permanent pink color that persists for at least 30 seconds.[3]

e Record the final burette reading.
» Repeat the titration at least two more times to obtain concordant results.

Data Presentation

The following table should be used to record the experimental data:

. . Volume of
o Volume of Initial Burette Final Burette
Titration No. . . KMnOa4 used
KHC204 (mL) Reading (mL) Reading (mL) (mL)
m

1 25.00

2 25.00

3 25.00

Average
Calculations
The normality of the potassium permanganate solution can be calculated using the following
formula;:
Ni1Vi = N2V2
Where:

e N1 = Normality of the KMnOa solution

e V1 =Volume of the KMnOa solution used (in mL)
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e N2 = Normality of the KHC204 solution

e V2 = Volume of the KHC20a4 solution used (in mL)
Therefore:

N1 = (N2 x V2) / V1

Visualization of the Experimental Workflow

The following diagram illustrates the key steps in the standardization procedure.

Data Analysis

Record Volume Calculate Normality
‘ of KMnO4 Used of KMnOs

Solution Preparation ‘Titration Procedure
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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PDF]. Available at: [https://www.benchchem.com/product/b091296#procedure-for-
standardization-of-potassium-permanganate-with-potassium-hydrogen-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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